Cas no 16837-52-8 (Oxymatrine)

Oxymatrine is one of a variety of quinolinine alkaloid compounds extracted from the root of Sophora flavescens. Its structure is very similar to that of matrine, which has one less oxygen atom than matrine. Matrine has a variety of effects in vitro and animal models, including the protection of apoptosis, tumor, fibrous tissue development and inflammation. In addition, matrine can also increase cardiac function, Reduce myocardial ischemia (decreased blood perfusion) \ myocardial injury \ arrhythmia (irregular heartbeat), improve heart failure

Oxymatrine structure

Product Name:Oxymatrine

CAS No:16837-52-8

Molecular Formula:C₁₅H₂₄N₂O₂

Molecular Weight:264.3633

MDL:MFCD00210339

CID:50548

PubChem ID:24864132

Oxymatrine Properties

Names and Identifiers

- oxymatrine
- Matridin-15-one, 1-oxide, (1-beta)-
- Matrine 1beta-oxide
- Matrine N-oxide
- Matrine oxide
- 1H,5H,10H-Dipyrido(2,1-f:3',2',1'-ij)(1,6)naphthyridin-10-one, dodecahydro-, 4-oxide, (4R,7aS,13aR,13bR,13cS)-
- Matrine, 1-oxide
- Ammothamnine
- (7aS,13aR,13bR,13cS)dodecahydro-1H,5H,10H-dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one 4-oxide
- (2alpha,5beta,7beta,10beta,13alpha)-4,10-bis(acetyloxy)-13-{[(2R,3S)-3-(benzoylamino)-2-hydroxy-3-phenylpropanoyl]oxy}-1,7-dihydroxy-9-oxo-5,20-epoxytax-11-en-2-yl benzoate
- OXYMATRINE(P) PrintBack
- (4R,7aS,13aR,13bR,13cS)-dodecahydro-1H,5H,10H-dipyrido[2,1-f:3’,2’,1’-ij][1,6]naphthyridin-10-one 4-oxide
- (7aS,13aR,13bR,13cS)-dodecahydro-1H,5H,10H-dipyrido[2,1-f:3’,2’,1’-ij][1,6]naphthyridin-10-one 4-oxide
- Matrine N-oxide Ammothamnine
- Kurainone
- OXYMATRINE(P)
- Oxymatrine,(S)
- Pachycarpidine
- Oxymatrine std.
- [ "Matrine N-oxide", " Ammothamnine" ]
- matrine,1-oxide
- (1R,2R,9S,13S,17S)-13-Oxido-7-aza-13-azoniatetracyclo[7.7.1.02,7.013,17]heptadecan-6-one
- Sophoridine N-oxide
- Oxysophoridine
- Sophoridine, N-oxide
- NSC142988
- UNII-85U4C366QS
- Q63396010
- 85U4C366QS
- (4R,7AS,13AR,13BR,13CS)-DODECAHYDRO-1H,5H,10H-DIPYRIDO(2,1-F:3',2',1'-IJ)(1,6)NAPHTHYRIDIN-10-ONE 4-OXIDE
- CS-6157
- (7AS,13AR,13BR,13CS)-DODECAHYDRO-1H,5H,10H-DIPYRIDO(2,1-F:3',2',1'-IJ)(1,6)NAPHTHYRIDIN-10-ONE 4-OXIDE
- OXYMATRINE [WHO-DD]
- HY-N0158
- HSDB 8102
- 1ST40311
- 16837-52-8
- MFCD00210339
- SCHEMBL13394285
- NCGC00346596-01
- NCGC00346596-02
- Oxymatrine (Matrine N-oxide)
- CHEMBL458337
- (+)-oxymatrine
- AS-15173
- A870349
- 1H,5H,10H-Dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one,dodecahydro-, 4-oxide, (7aR,13aR,13bR,13cS)-
- (1R,2R,9S,17S)-13-oxido-7-aza-13-azoniatetracyclo[7.7.1.02,7.013,17]heptadecan-6-one
- Q15425294
- s2338
- 1212383-03-3
- XVPBINOPNYFXID-LHDUFFHYSA-N
- (1R,2R,9S,13R,17S)-13-Oxido-7-aza-13-azoniatetracyclo[7.7.1.02,7.013,17]heptadecan-6-one
- HMS2854E03
- AC-6063
- AKOS004120031
- CHEBI:2672
- MLS001215101
- (1R,2R,9S,17S)-6-oxo-7,13-diazatetracyclo[7.7.1.0?,?.0??,??]heptadecan-13-ium-13-olate
- SMR000543093
- BDBM50597716
- Q-100202
- AMY25589
- rel-(41S,7aS,13aR,13bR)-10-Oxohexadecahydrodipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridine4-oxide
- AKOS022168212
- NS00018296
- rel-(41S,7aS,13aR,13bR)-10-Oxohexadecahydrodipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridine 4-oxide
- MLS006011817
- DTXSID40937482
- 54809-74-4
- CCG-267091
- Oxymatrine
- BBL030371
- STK801916
- MDL： MFCD00210339
- InChIKey： XVPBINOPNYFXID-UHFFFAOYSA-N
- Inchi： 1S/C15H24N2O2/c18-14-7-1-6-13-12-5-3-9-17(19)8-2-4-11(15(12)17)10-16(13)14/h11-13,15H,1-10H2
- SMILES： [O-][N+]12C([H])([H])C([H])([H])C([H])([H])C3([H])C([H])([H])N4C(C([H])([H])C([H])([H])C([H])([H])C4([H])C([H])(C([H])([H])C([H])([H])C1([H])[H])C23[H])=O

Computed Properties

Exact Mass: 264.183778g/mol
Surface Charge: 0
XLogP3: 1
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 264.183778g/mol
Monoisotopic Mass: 264.183778g/mol
Topological Polar Surface Area: 38.4Å²
Heavy Atom Count: 19
Complexity: 400
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 38.4A^2
Isotope Atom Count: 0
Tautomer Count: 2
Surface Charge: 0
Molecular Weight: 264.36

Experimental Properties

Odor: Slight amber aroma
LogP: 1.78100
PSA: 49.74000
Refractive Index: 1.637
Boiling Point: 957.1℃ at 760 mmHg
Melting Point: 208℃
Vapor Pressure: 8.75X10-11 mm Hg at 25 °C (est)
Flash Point: 532.644°C
Solubility: methanol: soluble10mg/mL, clear, colorless
Color/Form: White or off white crystalline powder
Solubility: Not determined
Density: 1.399g/cm3
Odor: Slight amber aroma

Oxymatrine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00HZP1-1g	Oxymatrine	16837-52-8	95%	1g	$116.00	2025-02-28
A2B Chem LLC	AI38613-50mg	Oxymatrine	16837-52-8	≥98%	50mg	$45.00	2024-04-20
Aaron	AR00HZXD-1g	Oxymatrine	16837-52-8	98%	1g	$5.00	2025-01-25
abcr	AB479881-1 g	Oxymatrine, 98%; .	16837-52-8	98%	1g	€91.00	2023-07-10
ChemScence	CS-6157-100mg	Oxymatrine	16837-52-8	≥98.0%	100mg	$72.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1049-1000mg	Oxymatrine	16837-52-8	98%	1000mg	$60	2023-09-20
DC Chemicals	DCY-013-20 mg	Ammothamnine	16837-52-8	>98%, Standard References Grade	20mg	$280.0	2022-03-01
eNovation Chemicals LLC	D401667-5g	Ammothamnine	16837-52-8	97%	5g	$200	2022-10-13
FUJIFILM	150-01511-20mg	Oxymatrine Standard	16837-52-8		20mg	JPY 30000	2023-09-15
Key Organics Ltd	AS-15173-1MG	Oxymatrine	16837-52-8	>98%	1mg	£36.00	2025-02-08